Cas no 75-52-5 (Nitromethane)
Nitromethane is a colorless oily liquid with a slightly unpleasant pungent smell. It is soluble in ethanol \ diethyl ether and dimethylformamide, and partially soluble in water. It is used in organic synthesis. It can synthesize pesticides chloropicrin \ nitroalcohol, etc., and can also be used to make explosives \ rocket fuel \ medicine \ dyes \ pesticides, gasoline additives, etc., and can also be used as an organic solvent< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Nitromethane was included in the list of 2B carcinogens< Br>
Nitromethane structure
Nitromethane
Nitromethane Properties
Names and Identifiers
-
- Nitromethane
- NITROCARBOL
- methane,-nitro-
- Methane,nitro-
- Nitrofuel
- Nitrometan
- EINECS 200-876-6
- Methane,nitro
- nitroemethane
- nitro-methane
- Nitromethane in dimethyl sulfoxide
- NM
- +Expand
-
- MFCD00007400
- LYGJENNIWJXYER-UHFFFAOYSA-N
- 1S/CH3NO2/c1-2(3)4/h1H3
- C[N+](=O)[O-]
- 1698205
Computed Properties
- 61.01640
- 0
- 0
- 0
- 4
- 27.5
- 0
- 0
- 0
- 0
- 0
- 1
- 0.1
- 2
- 0
Experimental Properties
- 0.41610
- 45.82000
- 14,6611
- n20/D 1.382(lit.)
- 9.5 g/100 mL (20 ºC)
- 101.2 °C(lit.)
- −29 °C (lit.)
- 2.7 mmHg
- Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
- 105g/l
- Colorless oily liquid, fruity aroma [1]
- 6.4 (0.6g/l, H2O, 20℃)
- Slightly soluble in water, soluble in ethanol \ ether \ dimethylformamide [16]
- 10.2(at 25℃)
- 1.127 g/mL at 25 °C(lit.)
Nitromethane Security Information
- GHS02 GHS07
- PA9800000
- 2
- S41
- S41
- II
- II
- R10; R22; R5
- Xn
- UN 1261
- H226,H302
- P210-P261-P280-P304+P340+P312-P370+P378-P403+P233
- II
- 5-10-20-22-40
- Warning
- Yes
- LC (in air) in guinea pigs: 1000 ppm; LD50 orally in mice: 1.44 g/kg (Weatherby)
- 7.3-63.0%(V)
- 3
- 3-10
Nitromethane Customs Data
- 2904209090
-
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Nitromethane Related Literature
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1. An unexpected ring transformation of (Z?)-3-benzyl-2-(nitromethylene)thiazolidineIstván Szabadkai,Kálmán Harsányi,Mária Bihari,Márta Rényei,Gy?rgy Rácz J. Chem. Soc. Perkin Trans. 1 1998 2833
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Pavlo Maksyutenko,Lloyd G. Muzangwa,Brant M. Jones,Ralf I. Kaiser Phys. Chem. Chem. Phys. 2015 17 7514
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Nandalal Mahapatra,Swaroop Chandra,N. Ramanathan,K. Sundararajan Phys. Chem. Chem. Phys. 2022 24 28411
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Wen-Guang Li,Qi-Jun Liu,Fu-Sheng Liu,Zheng-Tang Liu Phys. Chem. Chem. Phys. 2023 25 5613
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5. Cyclisation of 2-(nitroacetyl)benzoic acidsRoger G. Alexander,Derek R. Buckle,John M. Tedder J. Chem. Soc. Perkin Trans. 1 1977 1191
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Max Born,Thomas C. Fessard,Lucas G?ttemann,Konstantin Karaghiosoff,Jakob Plank,Thomas M. Klap?tke Mater. Adv. 2022 3 3479
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Nicola H. Powell,Guy J. Clarkson,Rebecca Notman,Piotr Raubo,Nathaniel G. Martin,Michael Shipman Chem. Commun. 2014 50 8797
-
8. Studies of heterocyclic compounds. Part 27. Routes to 1,6-dioxa-6aλ4-thia-2-azapentalenes, 1,6-dioxa-6aλ4-selena-2-azapentalenes, and 1-oxa-6aλ4-thia-2,5,6-triazapentalenesDavid H. Reid,Robert Walker,Robert G. Webster J. Chem. Soc. Perkin Trans. 1 1981 1596
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Zohreh Sahhaf Razavi,Mohammad Bayat,Hajar Hosseini RSC Adv. 2020 10 31039
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10. Improving the density and properties of nitrogen-rich scaffolds by the introduction of a C–NO2 groupGang Zhao,Chunlin He,Haixiang Gao,Gregory H. Imler,Damon A. Parrish,Jean'ne M. Shreeve New J. Chem. 2018 42 16162